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Compound of Interest

Compound Name: 2,4-Dimethyl-3-heptanone

cat. No.: B091281

An In-depth Technical Guide to the Physical Properties of 2,4-Dimethyl-3-heptanone

Introduction

2,4-Dimethyl-3-heptanone (CAS No. 18641-71-9) is a branched-chain aliphatic ketone. As a
volatile organic compound, its physical and chemical characteristics are of significant interest in
various fields, including flavor and fragrance chemistry, as well as in the study of volatile
components in natural products like tea infusions.[1][2] This guide provides a detailed overview
of its core physical properties, spectral information, and safety protocols, synthesized for
researchers, scientists, and professionals in drug development and chemical analysis.

Chemical Identity and Structure

A clear understanding of a compound begins with its fundamental identifiers and molecular
structure.

IUPAC Name: 2,4-dimethylheptan-3-one[3][4]

Synonyms: 2-Amyl isopropyl ketone, 2,4-Dimethylheptan-3-one, 2-Pentyl isopropyl ketone[1]

CAS Number: 18641-71-9[1][2][4][5]

Molecular Formula: CoH1sO[1][2][3][4][5]

Molecular Weight: 142.24 g/mol [1][2][3]
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The structure consists of a seven-carbon heptane backbone with a carbonyl group at the third

position and methyl groups at the second and fourth positions.

Caption: 2D structure of 2,4-Dimethyl-3-heptanone.

Core Physical Properties

The physical state and behavior of 2,4-Dimethyl-3-heptanone under various conditions are

summarized below. These properties are critical for its handling, storage, and application in

experimental settings.

Property Value Source(s)
Appearance Colourless oil [1][6]
Boiling Point 170 °C [1][6]
Density 0.812 g/mL [11[5]16]
Flash Point 44 °C (111 °F) [1][6]

Sparingly soluble in

Chloroform, Slightly soluble in

Solubility )
Methanol.[1][6] Insoluble in
water.[7]

Stability Volatile

[1](6]

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the identity and purity of a chemical

compound.

o Infrared (IR) Spectroscopy: The National Institute of Standards and Technology (NIST)

provides a reference gas-phase IR spectrum for 2,4-Dimethyl-3-heptanone, which is

essential for structural verification.[4] The spectrum will prominently feature a strong

absorption band characteristic of a ketone's carbonyl (C=0) group, typically in the range of

1705-1725 cm™1,
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e Mass Spectrometry (MS): GC-MS data are available, which provide information on the
molecule's fragmentation pattern upon electron ionization, aiding in its identification in
complex mixtures.[3][4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR spectral data have been
recorded and are available through public databases, allowing for the detailed structural
elucidation of the molecule by analyzing the chemical shifts and coupling constants of its
protons.[3]

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure laboratory safety. 2,4-Dimethyl-3-
heptanone is a flammable liquid and requires specific precautions.

GHS Hazard Classification:

e Pictograms: (Flammable)

» Signal Word: Warning[1][3]

e Hazard Statements:
o H226: Flammable liquid and vapour.[1][7]
o H319: Causes serious eye irritation.[3]

e Precautionary Statements (selected):

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[7]

o P233: Keep container tightly closed.[7]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3]
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Storage: The compound should be stored in a well-ventilated place, kept cool, and away from
ignition sources.[7] Recommended storage temperature is between 2-8°C.[1][6]

Experimental Protocols: Determination of Physical
Properties

While specific experimental reports for this compound are not detailed in the provided search
results, standard methodologies are employed to determine its key physical properties.

Protocol 1: Boiling Point Determination by Distillation

This protocol describes the standard atmospheric distillation method to verify the boiling point
of a liquid sample.

Methodology:

o Apparatus Setup: Assemble a simple distillation apparatus using a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask. Ensure all glass
joints are properly sealed.

o Sample Preparation: Place a sample of 2,4-Dimethyl-3-heptanone and a few boiling chips
into the round-bottom flask.

¢ Heating: Gently heat the flask using a heating mantle.

o Observation: Record the temperature at which the liquid boils and a steady stream of
condensate is collected in the receiving flask. This temperature is the boiling point.

» Validation: The observed temperature should be corrected for atmospheric pressure if it
deviates significantly from standard pressure (760 mmHg).
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Workflow: Boiling Point Determination

(Assemble Distillation Apparatus)
;
(Add Sample & Boiling Chips to Flask)
;
(Apply Gentle HeaD
;
(Observe & Record Temperature of First Distillate)
;
(Correct for Atmospheric Pressure)
;
(Final Boiling PoinD

Click to download full resolution via product page

Caption: Standard workflow for boiling point determination.

Protocol 2: Density Measurement using a Pychnometer

This method provides a highly accurate determination of a liquid's density.

Methodology:

o Calibration: Weigh a clean, dry pycnometer (a flask of known volume). Record this mass

(ma).
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o Water Measurement: Fill the pycnometer with deionized water of a known temperature and
weigh it again (mz2). Calculate the volume of the pycnometer using the density of water at
that temperature.

o Sample Measurement: Empty and thoroughly dry the pycnometer. Fill it with 2,4-Dimethyl-3-
heptanone and weigh it (ms).

o Calculation: The density (p) is calculated using the formula: p = (ms - m1) / Volume.

Applications and Research Interest

The primary noted application for 2,4-Dimethyl-3-heptanone is as a reference compound in
analytical chemistry. Specifically, it has been used in the characterization of key differential
volatile components in different grades of Dianhong Congou tea infusions.[1][2] Its presence or
absence can be an indicator of quality or specific processing methods in natural products.

Conclusion

2,4-Dimethyl-3-heptanone is a well-characterized flammable liquid with established physical
properties and spectral data. Its primary utility lies in analytical chemistry as a standard for
identifying volatile compounds in complex matrices. Adherence to strict safety protocols is
essential when handling this compound due to its flammability and potential as an eye irritant.
The standardized methods for determining its physical properties underscore the foundational
experimental work required in chemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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